Cas no 939054-52-1 (1-(2-Methylpropyl)-1h-1,3-benzodiazole-6-carboxylic acid)

• Product Name: 1-(2-Methylpropyl)-1h-1,3-benzodiazole-6-carboxylic acid
• CAS No: 939054-52-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5694312
• PubChem ID: 58948841
• Update Time: 2025-10-31

1-(2-Methylpropyl)-1h-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-1,3-benzodiazole-6-carboxylic acid
• AKOS017555086
• 939054-52-1
• JSUXDCPWZHPKFM-UHFFFAOYSA-N
• 1-isobutyl-1H-benzo[d]imidazole-6-carboxylic acid
• EN300-1116182
• SCHEMBL1528672
• 1H-Benzimidazole-6-carboxylic acid, 1-(2-methylpropyl)-
• 1-(2-Methylpropyl)-1h-1,3-benzodiazole-6-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-8(2)6-14-7-13-10-4-3-9(12(15)16)5-11(10)14/h3-5,7-8H,6H2,1-2H3,(H,15,16)
• InChI Key： JSUXDCPWZHPKFM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N(C=N2)CC(C)C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 415.1±37.0 °C(Predicted)
• pka: 3.36±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-Methylpropyl)-1h-1,3-benzodiazole-6-carboxylic acid

Introduction to 1-(2-Methylpropyl)-1H-1,3-Benzodiazole-6-Carboxylic Acid (CAS No. 939054-52-1)

1-(2-Methylpropyl)-1H-1,3-benzodiazole-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 939054-52-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzodiazole class, a well-documented group of heterocyclic aromatic molecules known for their diverse biological activities. The structural motif of 1-(2-methylpropyl)-1H-1,3-benzodiazole-6-carboxylic acid incorporates a substituted benzodiazole core, which is further functionalized with a carboxylic acid group at the 6-position and an isobutyl (2-methylpropyl) substituent at the 1-position. Such structural features not only contribute to its unique chemical properties but also open up possibilities for its application in various chemical and biological contexts.

The synthesis and characterization of 1-(2-methylpropyl)-1H-1,3-benzodiazole-6-carboxylic acid have been subjects of extensive research due to its potential pharmacological significance. The benzodiazole scaffold is renowned for its role in the development of anxiolytics, sedatives, and muscle relaxants, primarily due to its interaction with central nervous system receptors. The introduction of the isobutyl group at the 1-position and the carboxylic acid moiety at the 6-position modulates the electronic and steric properties of the molecule, influencing its binding affinity and metabolic stability. These modifications are critical in fine-tuning the pharmacokinetic and pharmacodynamic profiles of the compound.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(2-methylpropyl)-1H-1,3-benzodiazole-6-carboxylic acid and biological targets. Studies have demonstrated that this compound exhibits promising binding interactions with certain enzymes and receptors, suggesting its potential as a lead molecule in drug discovery programs. For instance, computational studies have indicated that the carboxylic acid group may engage in hydrogen bonding with polar residues in protein active sites, while the isobutyl substituent could provide steric hindrance that optimizes binding affinity. Such insights are invaluable for designing novel derivatives with enhanced efficacy and reduced side effects.

The pharmaceutical industry has shown considerable interest in exploring the therapeutic potential of benzodiazole derivatives. The structural diversity within this class allows for the development of compounds with tailored pharmacological properties. In particular, 1-(2-methylpropyl)-1H-1,3-benzodiazole-6-carboxylic acid has been investigated for its potential role in treating neurological disorders. Preclinical studies have suggested that this compound may modulate neurotransmitter systems involved in anxiety and stress responses. The presence of the carboxylic acid functional group enhances its solubility, making it more amenable for formulation into various pharmaceutical dosage forms. Additionally, the isobutyl substituent contributes to metabolic stability, reducing rapid degradation in vivo.

From a synthetic chemistry perspective, 1-(2-methylpropyl)-1H-1,3-benzodiazole-6-carboxylic acid serves as a versatile intermediate for constructing more complex molecules. The carboxylic acid moiety can be further functionalized through esterification or amidation reactions to introduce additional pharmacophores. Similarly, the benzodiazole core can be modified through nucleophilic substitution or cross-coupling reactions to explore new chemical entities. These synthetic pathways are crucial for generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The biocatalytic approach to synthesizing 1-(2-methylpropyl)-1H-1,3-benzodiazole-6-carboxylic acid has also been explored as an environmentally sustainable alternative to traditional chemical synthesis. Enzymatic methods offer advantages such as high selectivity, mild reaction conditions, and reduced waste generation. Recent research has highlighted the use of engineered enzymes to catalyze key steps in the synthesis pathway, leading to efficient production of this compound on an industrial scale. Such innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

In conclusion, 1-(2-methylpropyl)-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 939054-52-1) represents a significant compound in medicinal chemistry with multifaceted applications. Its unique structural features make it a valuable candidate for drug discovery programs targeting neurological disorders. Advances in computational modeling and synthetic methodologies continue to enhance our understanding and utilization of this molecule. As research progresses, 1-(2-methylpropyl)-1H-1,3-benzodiazole-6-carboxylic acid is poised to contribute further to the development of innovative therapeutic strategies.